(3aR,5R,6S,6aR)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol

• IUPAC Name: (3aR,5R,6S,6aR)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• InChI: InChI=1S/C24H32O5Si/c1-23(2,3)30(17-12-8-6-9-13-17,18-14-10-7-11-15-18)26-16-19-20(25)21-22(27-19)29-24(4,5)28-21/h6-15,19-22,25H,16H2,1-5H3/t19-,20+,21-,22-/m1/s1
• InChI Key: XJKAZNSYWAGYDQ-CIAFKFPVSA-N
• Canonical SMILES: CC1(OC2C(C(OC2O1)CO[Si](C3=CC=CC=C3)(C4=CC=CC=C4)C(C)(C)C)O)C
• Isomeric SMILES: CC1(O[C@@H]2[C@H]([C@H](O[C@@H]2O1)CO[Si](C3=CC=CC=C3)(C4=CC=CC=C4)C(C)(C)C)O)C
• Molecular Formula: C24H32O5Si
• Molecular Weight: 428.6 g/mol

Description

(3aR,5R,6S,6aR)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol is a useful research compound. Its molecular formula is C24H32O5Si and its molecular weight is 428.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3aR,5R,6S,6aR)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3aR,5R,6S,6aR)-5-[[tert-butyl(diphenyl)silyl]oxymethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photochemical Properties and Transformations

Research by Kravchenko et al. (2018) explored the photochemical transformations of certain compounds, leading to the synthesis of new derivatives. These derivatives, including 5,7-di-tert-butyl-1,3-dimethyl-3a,9a-diphenyl-3,3a-dihydro-1H-benzo[5,6][1,4]dioxino[2,3-d]imidazol-2(9aH)-one, demonstrate potential in studying photochemical reactions and properties of complex organic compounds (Kravchenko et al., 2018).

Corrosion Inhibition

Koulou et al. (2020) investigated the use of related compounds as corrosion inhibitors. The study focused on compounds like (3aR,6aR)-2,2-dimethyl-6-(octyloxy)-5-(oxiran-2-yl) tetrahydrofuro[2,3-d][1,3]dioxole, highlighting their potential as effective inhibitors for mild steel corrosion in acidic environments (Koulou et al., 2020).

Synthesis and Characterization of Organometallic Compounds

Research by Niesmann et al. (1996) and Schmid et al. (2001) involved the synthesis and characterization of various organometallic compounds, some of which are structurally related to the compound . These studies provide insights into the properties and potential applications of these complex molecules in various fields of chemistry (Niesmann et al., 1996); (Schmid et al., 2001).

Application in Organic Synthesis

The compound and its derivatives have been utilized in various organic synthesis processes. For example, the synthesis of new epoxy glucose derivatives, as explored by Johns et al. (2003), showcases the versatility of such compounds in creating complex organic molecules with specific properties (Johns et al., 2003).

Antioxidant and Antifungal Properties

Srinivas et al. (2017) studied the synthesis of hybrid heterocyclics, which are structurally related to the compound . Their research highlighted the potential nematicidal and antifungal properties of these compounds, indicating their applicability in pharmaceutical and agricultural industries (Srinivas et al., 2017).